Cas no 874279-88-6 (6,6-difluoro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one)
6,6-difluoro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Chemical and Physical Properties
Names and Identifiers
-
- 5H-Benzocyclohepten-5-one, 6,6-difluoro-6,7,8,9-tetrahydro-
- AKOS006309714
- 874279-88-6
- 6,6-difluoro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
- 6,6-Difluoro-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one
- 6,6-difluoro-8,9-dihydro-7H-benzo[7]annulen-5-one
- ZJB27988
- F2167-4815
- DTXSID701195718
- EN300-1662974
- 6,6-difluoro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one
-
- Inchi: 1S/C11H10F2O/c12-11(13)7-3-5-8-4-1-2-6-9(8)10(11)14/h1-2,4,6H,3,5,7H2
- InChI Key: XKIOHCHHAWSCTB-UHFFFAOYSA-N
- SMILES: FC1(C(C2C=CC=CC=2CCC1)=O)F
Computed Properties
- Exact Mass: 196.06997126g/mol
- Monoisotopic Mass: 196.06997126g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1Ų
6,6-difluoro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D280366-100mg |
6,6-difluoro-6,7,8,9-tetrahydro-5h-benzo[7]annulen-5-one |
874279-88-6 | 100mg |
$ 185.00 | 2022-06-05 | ||
| TRC | D280366-500mg |
6,6-difluoro-6,7,8,9-tetrahydro-5h-benzo[7]annulen-5-one |
874279-88-6 | 500mg |
$ 660.00 | 2022-06-05 | ||
| TRC | D280366-1g |
6,6-difluoro-6,7,8,9-tetrahydro-5h-benzo[7]annulen-5-one |
874279-88-6 | 1g |
$ 1020.00 | 2022-06-05 | ||
| Ambeed | A1055745-1g |
6,6-Difluoro-6,7,8,9-tetrahydro-5h-benzo[7]annulen-5-one |
874279-88-6 | 95% | 1g |
$713.0 | 2025-04-16 | |
| Enamine | EN300-1662974-0.05g |
6,6-difluoro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
874279-88-6 | 95% | 0.05g |
$229.0 | 2023-07-07 | |
| Enamine | EN300-1662974-0.1g |
6,6-difluoro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
874279-88-6 | 95% | 0.1g |
$342.0 | 2023-07-07 | |
| Enamine | EN300-1662974-0.25g |
6,6-difluoro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
874279-88-6 | 95% | 0.25g |
$487.0 | 2023-07-07 | |
| Enamine | EN300-1662974-0.5g |
6,6-difluoro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
874279-88-6 | 95% | 0.5g |
$768.0 | 2023-07-07 | |
| Enamine | EN300-1662974-1.0g |
6,6-difluoro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
874279-88-6 | 95% | 1.0g |
$986.0 | 2023-07-07 | |
| Enamine | EN300-1662974-2.5g |
6,6-difluoro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
874279-88-6 | 95% | 2.5g |
$1931.0 | 2023-07-07 |
6,6-difluoro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 6,6-difluoro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one
Recent Advances in the Study of 6,6-Difluoro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one (CAS: 874279-88-6)
The compound 6,6-difluoro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one (CAS: 874279-88-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated benzoannulene derivative exhibits unique structural and electronic properties, making it a promising candidate for various applications, including drug discovery and material science. Recent studies have focused on its synthesis, reactivity, and potential biological activities, shedding light on its versatility and utility in medicinal chemistry.
One of the key advancements in the study of this compound is the development of efficient synthetic routes. Researchers have reported a novel multi-step synthesis involving a palladium-catalyzed cyclization followed by fluorination, which offers high yields and excellent selectivity. This method has been optimized to produce gram-scale quantities of the compound, facilitating further pharmacological evaluations. The synthetic approach also allows for the introduction of various functional groups, enabling the exploration of structure-activity relationships (SAR) for potential therapeutic applications.
In terms of biological activity, preliminary studies have indicated that 6,6-difluoro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one exhibits moderate inhibitory effects on certain kinases involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Additionally, its fluorinated structure enhances metabolic stability, a critical factor in drug design. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and optimize its pharmacokinetic properties.
Beyond its pharmacological potential, this compound has also been investigated for its applications in materials science. Its rigid, planar structure and fluorinated moieties make it an interesting candidate for organic electronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated its ability to act as an electron-transporting material, with promising results in device performance and stability.
In conclusion, 6,6-difluoro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one (CAS: 874279-88-6) represents a versatile and multifunctional compound with significant potential in both pharmaceutical and material science applications. Ongoing research aims to further explore its properties and expand its utility, paving the way for innovative therapeutic and technological advancements.
874279-88-6 (6,6-difluoro-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)